Cas no 1374294-47-9 (2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol)

2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol is a boronic ester derivative featuring a phenylmethanol substituent. This compound is valued for its stability under ambient conditions, making it a practical intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The tetramethyl-1,3,2-dioxaborolane moiety enhances solubility in common organic solvents, facilitating handling and reactivity. The presence of the hydroxymethyl group allows for further functionalization, broadening its utility in pharmaceutical and materials chemistry. Its well-defined structure and compatibility with diverse reaction conditions make it a reliable choice for constructing complex aromatic systems. Proper storage under inert conditions is recommended to maintain its integrity.
2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol structure
1374294-47-9 structure
Product Name:2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol
CAS No:1374294-47-9
MF:C13H19BO3
MW:234.099164247513
CID:2112081
PubChem ID:90230712
Update Time:2025-06-23

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenemethanol
    • 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol
    • 1374294-47-9
    • BENZENEMETHANOL,2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • EN300-1614320
    • CS-0356618
    • [2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
    • (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
    • DA-28344
    • SCHEMBL15810486
    • [2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
    • Inchi: 1S/C13H19BO3/c1-12(2)13(3,4)17-14(16-12)11-8-6-5-7-10(11)9-15/h5-8,15H,9H2,1-4H3
    • InChI Key: WOFDWPDMTNCTRE-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=CC=2CO)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 234.1427246g/mol
  • Monoisotopic Mass: 234.1427246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7Ų

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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